4-cyano-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: 4-cyano-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H12F2N4OS/c22-15-9-17(23)19-18(10-15)29-21(26-19)27(12-16-3-1-2-8-25-16)20(28)14-6-4-13(11-24)5-7-14/h1-10H,12H2
• InChI Key: DWSNLLJSDVQBFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)C4=CC=C(C=C4)C#N
• Molecular Formula: C21H12F2N4OS
• Molecular Weight: 406.4 g/mol

Description

4-cyano-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide, also known as DBT-1203, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of benzamide derivatives and has been shown to have a range of biochemical and physiological effects.

Scientific Research Applications

Heterocyclic Synthesis and Medicinal Chemistry Applications

Thiophenylhydrazonoacetates in Heterocyclic Synthesis

The synthesis of benzo[b]thiophen-2-yl-hydrazonoesters involves coupling processes that yield derivatives with potential applications in medicinal chemistry and heterocyclic synthesis. These compounds serve as precursors for various nitrogen nucleophiles, leading to the formation of pyrazole, isoxazole, pyrimidine, triazine, and other heterocyclic compounds with potential biological activity (Mohareb et al., 2004).

Synthesis of Heterocyclic Derivatives

The compound "4H-Pyrimido[2,1-b]benzothiazole-2-thiomethyl-3-cyano-4-one" is synthesized through the reaction of 2-amino benzothiazole with ethyl-2-cyano-3,3-bismethyl thio acrylate. This compound's susceptibility towards condensation with various reagents highlights its utility in creating diverse heterocyclic derivatives with potential antimicrobial and anticancer applications (Baheti et al., 2002).

Synthesis and Biological Activity of Co(II) Complexes

The synthesis of Co(II) complexes incorporating thiazolyl and pyridinyl motifs demonstrates their potential in biological applications, including fluorescence properties and anticancer activity. These complexes have been studied for their in vitro cytotoxicity against human breast cancer cell lines, suggesting their utility in developing novel anticancer agents (Vellaiswamy & Ramaswamy, 2017).

Applications in Material Science and Biological Studies

Novel Synthesis of Pyrido[2,1-b]benzothiazole Derivatives

The creation of new pyrido[2,1-b]benzothiazole derivatives through the reaction of N-aryl-2-cyano-3,3-bis(methylthio)acrylamide showcases the potential of these compounds in material science. Their remarkable fluorescence properties and biological activities, including antimicrobial and antiviral effects, underline their importance in the development of novel materials and bioactive compounds (Azzam et al., 2020).

Antimicrobial and Antitumor Studies of Zinc(II) Complexes

The synthesis of Zinc(II) complexes with pyridine thiazole derivatives and their characterization through X-ray diffraction and elemental analysis demonstrate their application in antimicrobial and antitumor studies. These complexes exhibit increased biological activity compared to free ligands, suggesting their utility in developing new therapeutic agents (Zou et al., 2020).